Cas no 136609-96-6 (TRANS,TRANS-4''-(4''-PENTYLBICYCLOHEXYL-4-YL)-3,4-DIFLUOROBIPHENYL)

• Product Name: TRANS,TRANS-4''-(4''-PENTYLBICYCLOHEXYL-4-YL)-3,4-DIFLUOROBIPHENYL
• CAS No: 136609-96-6
• MF: C₂₉H₃₈F₂
• MW: 424.608835697174
• MDL: MFCD11053474
• CID: 901277
• PubChem ID: 11683281
• Update Time: 2025-05-30

TRANS,TRANS-4''-(4''-PENTYLBICYCLOHEXYL-4-YL)-3,4-DIFLUOROBIPHENYL Chemical and Physical Properties

Names and Identifiers

• TRANS,TRANS-4''-(4''-PENTYLBICYCLOHEXYL-4-YL)-3,4-DIFLUOROBIPHENYL
• 1,2-difluoro-4-[4-[4-(4-pentylcyclohexyl)cyclohexyl]phenyl]benzene
• trans,trans-3,4-Difluoro-4'-(4'-pentyl-bicyclohexyl-4-yl)-biphenyl
• TRANS,TRANS-4'-(4'-PENTYLBICYCLOHEXYL-4-YL)-3,4-DIFLUOROBIPHENYL
• trans,trans-3,4-Difluoro-4'-(4'-pentylbicyclohexyl-4-yl)biphenyl
• 3,4-Difluoro-4'-(4'-pentyl[1,1'-bicyclohexyl]-4-yl)-1,1'-biphenyl
• D5651
• DTXSID50470572
• SCHEMBL7755813
• F71387
• 912852-63-2
• TRANS,TRANS-4/'/'-(4/'/'-PENTYLBICYCLOHEXYL-4-YL)-3,4-DIFLUOROBIPHENYL
• trans,trans-4 inverted exclamation marka-(4 inverted exclamation marka-Pentylbicyclohexyl-4-yl)-3,4-difluorobiphenyl
• CS-0459542
• 3,4-Difluoro-4'-(4'-pentyl-[1,1'-bi(cyclohexan)]-4-yl)-1,1'-biphenyl
• 3,4-DIFLUORO-4'-{4'-PENTYL-[1,1'-BI(CYCLOHEXANE)]-4-YL}-1,1'-BIPHENYL
• 136609-96-6
• SCHEMBL7755818
• AGN-PC-00E29A
• MFCD34167384
• BS-46092
• HRTSRDFZYBCCMA-UHFFFAOYSA-N

• MDL： MFCD11053474
• Inchi： 1S/C29H38F2/c1-2-3-4-5-21-6-8-22(9-7-21)23-10-12-24(13-11-23)25-14-16-26(17-15-25)27-18-19-28(30)29(31)20-27/h14-24H,2-13H2,1H3
• InChI Key： HRTSRDFZYBCCMA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=CC=1)C1CCC(CC1)C1CCC(CCCCC)CC1)F

Computed Properties

• Exact Mass: 424.29400
• Monoisotopic Mass: 424.29415754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 9.29230

Additional information on TRANS,TRANS-4''-(4''-PENTYLBICYCLOHEXYL-4-YL)-3,4-DIFLUOROBIPHENYL

Recent Advances in the Study of TRANS,TRANS-4''-(4''-PENTYLBICYCLOHEXYL-4-YL)-3,4-DIFLUOROBIPHENYL (CAS: 136609-96-6)

The compound TRANS,TRANS-4''-(4''-PENTYLBICYCLOHEXYL-4-YL)-3,4-DIFLUOROBIPHENYL (CAS: 136609-96-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bicyclohexyl and difluorobiphenyl structure, has shown promising potential in various applications, including liquid crystal displays (LCDs) and drug discovery. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing new insights into its utility in advanced materials and therapeutic development.

A 2023 study published in the Journal of Materials Chemistry explored the liquid crystalline properties of this compound, highlighting its high thermal stability and low viscosity, which make it an excellent candidate for next-generation LCD technologies. The researchers employed differential scanning calorimetry (DSC) and polarized optical microscopy (POM) to characterize its mesomorphic behavior, revealing a broad nematic phase range. These findings suggest that CAS: 136609-96-6 could play a pivotal role in the development of high-performance display materials.

In the pharmaceutical domain, a recent preprint on bioRxiv investigated the compound's potential as a scaffold for kinase inhibitors. Molecular docking studies indicated strong binding affinity for several tyrosine kinases, including EGFR and VEGFR2, which are critical targets in cancer therapy. The difluorobiphenyl moiety was found to enhance binding specificity, while the bicyclohexyl group contributed to improved pharmacokinetic properties. These results underscore the compound's versatility and its potential as a lead structure in drug design.

Further research has also delved into the synthetic pathways for CAS: 136609-96-6. A 2024 paper in Organic Letters described an optimized catalytic hydrogenation method that significantly improved yield and purity. The study emphasized the importance of palladium-based catalysts and controlled reaction conditions to minimize side products. This advancement not only facilitates large-scale production but also opens doors for structural modifications to tailor the compound for specific applications.

In conclusion, TRANS,TRANS-4''-(4''-PENTYLBICYCLOHEXYL-4-YL)-3,4-DIFLUOROBIPHENYL (CAS: 136609-96-6) continues to be a molecule of great interest across multiple disciplines. Its unique structural features and functional properties make it a valuable candidate for both material science and medicinal chemistry. Ongoing research is expected to further elucidate its mechanisms and expand its applications, solidifying its role in cutting-edge technologies and therapies.